O2-benzyl O9-tert-butyl 2,9-diazaspiro[5.5]undecane-2,9-dicarboxylate

• Molecular Formula: C22H32N2O4
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 2-O-benzyl 9-O-tert-butyl 2,9-diazaspiro[5.5]undecane-2,9-dicarboxylate
• InChI: InChI=1S/C22H32N2O4/c1-21(2,3)28-20(26)23-14-11-22(12-15-23)10-7-13-24(17-22)19(25)27-16-18-8-5-4-6-9-18/h4-6,8-9H,7,10-17H2,1-3H3
• InChI Key: XFPNKTSEYMSXFY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCCN(C2)C(=O)OCC3=CC=CC=C3)CC1

Description

O2-benzyl O9-tert-butyl 2,9-diazaspiro[5.5]undecane-2,9-dicarboxylate is a useful research compound. Its molecular formula is C22H32N2O4 and its molecular weight is 388.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 20 L temperature controlled reactor charge tert-butyl 4,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride (2.06 moles; 600.00 g) followed by dichloromethane (6.00 L), then triethylamine (4.33 moles; 604 mL) is added. Set the jacket of the reactor to 0° C. When the temperature of the reaction mixture reaches 5° C., add benzyl chloroformate (2.10 moles; 311 mL) over about 20 minutes keeping the internal temperature below 20° C. When the addition is complete, warm the jacket to room temperature and stir the mixture overnight. Pour the reaction mixture into water (4 L) and separate the mixture. Concentrate the organics under reduced pressure to give the title compound (838 g; assumed 95.65% purity and 100% yield for the purposes of calculation in the next reaction) mass spectrum (m/z): 411.2 (M+23).